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Compound of Interest

Compound Name: 1-Bromooctadecane

Cat. No.: B154017

Technical Guide: 1-Bromooctadecane

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the chemical compound 1-
Bromooctadecane, also known as octadecyl bromide or stearyl bromide.

Physicochemical Data

The fundamental physicochemical properties of 1-Bromooctadecane are summarized below.
This data is essential for experimental design, formulation, and synthesis applications.

Identifier Value References
CAS Number 112-89-0 [112][3][41[5]
Molecular Weight 333.39 g/mol [11[31[5]
Molecular Formula CisHs7Br [1][2]I5]

Compound Identification

The following diagram illustrates the relationship between the common name and its primary
chemical identifiers.
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Core identifiers for 1-Bromooctadecane.

Experimental Protocols

While this document does not cite specific experiments, a general protocol for the use of 1-
Bromooctadecane in synthetic chemistry, such as in the synthesis of shortened single-walled
carbon nanotubes, would typically involve the following stages.[1][3]

o Reagent Preparation: Dissolve 1-Bromooctadecane in a suitable organic solvent under an

inert atmosphere (e.g., argon or nitrogen).

o Reaction Setup: Combine the 1-Bromooctadecane solution with other reactants at a

controlled temperature.

e Monitoring: Track the reaction progress using techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

o Workup and Purification: Upon completion, quench the reaction and purify the product using

methods like column chromatography or recrystallization.

The logical workflow for a typical synthesis utilizing 1-Bromooctadecane is depicted below.
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General synthetic workflow using 1-Bromooctadecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Bromooctadecane CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154017#1-bromooctadecane-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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